Cas no 37964-17-3 (Ethyl 1H-pyrrole-3-carboxylate)

• Product Name: Ethyl 1H-pyrrole-3-carboxylate
• CAS No: 37964-17-3
• MF: C₇H₉NO₂
• MW: 139.151861906052
• MDL: MFCD10000696
• CID: 1027669
• PubChem ID: 13070719
• Update Time: 2025-06-22

Ethyl 1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1H-pyrrole-3-carboxylate
• 1H-PYRROLE-3-CARBOXYLIC ACID ETHYL ESTER
• 1H-Pyrrol-3-carbonsaeure-ethylester
• 3-ethoxycarbonylpyrrole
• AGN-PC-00KQTS
• AK-41135
• ANW-72378
• CTK8C4573
• ethyl 3-pyrrolecarboxylate
• ethylpyrrole-3-carboxylate
• pyrrole-3-carboxylic acid ethyl ester
• SureCN671053
• 3-Carbethoxypyrrole
• Ethyl pyrrole-3-carboxylate
• 37964-17-3
• DB-016148
• DTXSID30517297
• EN300-109405
• AKOS006305690
• ICJYWDHNTMJKFP-UHFFFAOYSA-N
• SB62068
• SY108781
• AM803817
• SCHEMBL671053
• ethyl1H-pyrrole-3-carboxylate
• DS-13803
• CS-0037715
• MFCD10000696

• MDL： MFCD10000696
• Inchi： 1S/C7H9NO2/c1-2-10-7(9)6-3-4-8-5-6/h3-5,8H,2H2,1H3
• InChI Key： ICJYWDHNTMJKFP-UHFFFAOYSA-N
• SMILES： O(C(C1C=CNC=1)=O)CC

Computed Properties

• Exact Mass: 139.06337
• Monoisotopic Mass: 139.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• Density: 1.139±0.06 g/cm3 (20 ºC 760 Torr)
• Melting Point: 118 ºC
• Boiling Point: 291.8±13.0 ºC (760 Torr)
• Flash Point: 130.3±19.8 ºC
• Solubility: Slightly soluble (3.9 g/l) (25 º C)
• PSA: 42.09

Ethyl 1H-pyrrole-3-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H317
• Warning Statement： P280
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives

Additional information on Ethyl 1H-pyrrole-3-carboxylate

Ethyl 1H-pyrrole-3-carboxylate (CAS No. 37964-17-3): A Comprehensive Overview

Ethyl 1H-pyrrole-3-carboxylate (CAS No. 37964-17-3) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as ethyl pyrrole-3-carboxylate, is a derivative of pyrrole, a five-membered heterocyclic aromatic compound with a wide range of applications in synthetic chemistry and drug development.

The structure of ethyl 1H-pyrrole-3-carboxylate consists of a pyrrole ring with a carboxylic acid ester group attached to the third carbon atom. The ester group, specifically the ethyl group, imparts unique chemical properties and reactivity to the molecule. This structure makes it an attractive starting material for various synthetic transformations and derivatizations.

In recent years, ethyl 1H-pyrrole-3-carboxylate has been extensively studied for its potential applications in the synthesis of bioactive molecules and pharmaceuticals. One notable area of research is its use as an intermediate in the synthesis of pyrrole-based drugs. Pyrroles are known for their ability to form stable complexes with metal ions, which can be exploited in the design of metalloenzymes and metal-based therapeutics.

Recent studies have also highlighted the pharmacological properties of compounds derived from ethyl 1H-pyrrole-3-carboxylate. For instance, a study published in the *Journal of Medicinal Chemistry* reported that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. These findings suggest that ethyl 1H-pyrrole-3-carboxylate could serve as a valuable scaffold for the development of new therapeutic agents.

Another area of interest is the use of ethyl 1H-pyrrole-3-carboxylate in the synthesis of fluorescent probes. Pyrroles are known for their strong fluorescence properties, which make them useful in various biological assays and imaging techniques. Researchers have developed several fluorescent probes based on ethyl 1H-pyrrole-3-carboxylate, which have been used to study cellular processes such as protein-protein interactions and ion transport.

The synthetic versatility of ethyl 1H-pyrrole-3-carboxylate has also been leveraged in the development of new materials. For example, it has been used as a building block in the synthesis of conjugated polymers with applications in organic electronics and photovoltaic devices. These polymers exhibit excellent electronic and optical properties, making them promising candidates for next-generation electronic materials.

In addition to its synthetic applications, ethyl 1H-pyrrole-3-carboxylate has been investigated for its role in natural product synthesis. Pyrroles are common structural motifs found in many natural products with diverse biological activities. By using ethyl 1H-pyrrole-3-carboxylate as a starting material, chemists can efficiently synthesize complex natural products that are difficult to obtain through traditional methods.

The safety and environmental impact of ethyl 1H-pyrrole-3-carboxylate are also important considerations. While it is generally considered safe for laboratory use, proper handling and storage practices should be followed to ensure safety. Additionally, efforts are being made to develop more sustainable and environmentally friendly synthetic routes for the production of this compound.

In conclusion, ethyl 1H-pyrrole-3-carboxylate (CAS No. 37964-17-3) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceutical research. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers working on new materials, bioactive molecules, and therapeutic agents. As research continues to advance, it is likely that new and exciting applications for this compound will be discovered.